
Application Notes and Protocols for Mineral
Liberation Analysis of Chromite-Bearing Rocks

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Chromite (Cr2FeO4)

Cat. No.: B1603488 Get Quote

This document provides detailed application notes and protocols for the Mineral Liberation

Analysis (MLA) of chromite-bearing rocks. It is intended for researchers, scientists, and

professionals in mineral processing and geology who are involved in the characterization and

beneficiation of chromite ores.

Introduction
Chromite is the primary and most economically important ore of chromium, a versatile metal

essential for various industrial applications, including metallurgical, chemical, and refractory

industries.[1][2][3] The economic viability of chromite ore extraction and processing is heavily

dependent on its mineralogical characteristics. Mineral Liberation Analysis (MLA) is a critical

automated technique that provides quantitative data on key mineral properties, guiding the

optimization of beneficiation processes.

MLA, and the similar Quantitative Evaluation of Minerals by Scanning Electron Microscopy

(QEMSCAN), are automated mineralogy systems that utilize scanning electron microscopes

(SEM) with energy-dispersive X-ray spectrometers (EDS).[4][5] These systems rapidly

generate detailed mineral maps of ore samples, providing crucial data on:

Modal Mineralogy: The abundance of each mineral in the ore.

Mineral Liberation: The degree to which valuable mineral particles are freed from the

surrounding gangue minerals.
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Grain Size Distribution: The size distribution of both chromite and gangue mineral grains.

Mineral Associations: The spatial relationships between different minerals, which helps in

understanding how they are intergrown.

This information is vital for designing and optimizing comminution (crushing and grinding) and

separation circuits to improve recovery rates and the quality of the final chromite concentrate.

[6][7]

Key Analytical Techniques
A comprehensive characterization of chromite-bearing rocks often involves a combination of

techniques:

Automated Mineralogy (QEMSCAN/MLA): These are the core techniques for liberation

analysis. They use backscattered electron (BSE) imagery and energy-dispersive X-ray

(EDX) spectra to identify minerals and quantify their textural properties on polished sections

of samples.[4]

X-Ray Diffraction (XRD): Used for the qualitative and semi-quantitative identification of

mineral phases present in a bulk sample.[1][8] It complements automated mineralogy by

confirming the presence of crystalline phases.

X-Ray Fluorescence (XRF): Provides bulk chemical analysis of the ore, determining the

overall elemental composition, such as the concentrations of Cr2O3, FeO, SiO2, Al2O3, and

MgO.[9][10]

Electron Probe Microanalysis (EPMA): Offers precise quantitative chemical analysis of

individual mineral grains. This is particularly useful for determining the chemical composition

of chromite spinels and associated silicate minerals.[1][8][9]

Experimental Protocols
Proper sample preparation is crucial for obtaining representative and high-quality MLA data.

[11] The process typically involves multiple stages of crushing, grinding, and screening to

achieve a target particle size distribution for analysis.
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Protocol for Sample Preparation:

Primary Crushing: The initial run-of-mine (ROM) ore is crushed to a manageable size, often

to less than 3mm, using jaw crushers or cone crushers.[2]

Representative Sub-sampling: A representative sample of the crushed ore is obtained using

methods like cone and quartering or a rotary splitter to ensure the analyzed portion

accurately reflects the bulk material.

Grinding/Milling: The subsample is further ground to liberate the chromite grains from the

gangue minerals. This is typically done in stages using a ball mill or rod mill.[2] The target

grind size is a critical parameter and is often determined based on the natural grain size of

the chromite.[12] For many chromite ores, a target grind of P80 (80% passing) of 75 µm is

common.[13]

Sieving/Sizing: The ground material is sieved into different size fractions (e.g., -425+300 µm,

-300+212 µm).[2] Analyzing multiple size fractions provides a more complete understanding

of the liberation characteristics across different particle sizes.

Mount Preparation:

A representative subsample from each size fraction is mixed with a graphite filler to ensure

particles are evenly spaced and to prevent density segregation.[11]

The mixture is then mounted in a resin block (typically 30 mm diameter).[11][13]

The surface of the block is ground and polished to expose cross-sections of the particles.

A final polish with a fine diamond suspension is necessary to achieve a smooth, scratch-

free surface suitable for SEM analysis.

The polished block is then carbon-coated to make the surface conductive for electron

microscopy.[4]

The prepared polished sections are analyzed using an automated mineralogy system.

Protocol for QEMSCAN/MLA Analysis:
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System Calibration: Ensure the SEM and EDS detectors are properly calibrated for accurate

BSE and X-ray measurements.

Measurement Mode Selection: Select the appropriate measurement mode. Common modes

include:

BSE Imaging: Used to create a map of the particles based on atomic number contrast.

Particle Mineral Analysis (PMA) or GXMAP: These modes map the mineralogy of

individual particles.[8][13]

Field Scan: Analyzes the entire surface of the sample block at a set resolution.[4]

Instrument Parameters: Set the analytical parameters, which may vary depending on the

specific instrument and sample type. Typical parameters include:

Accelerating Voltage: 15-25 kV.

X-ray Spacing/Resolution: A point spacing of 10 µm is often used for general analysis.[4]

Number of Particles: A statistically significant number of particles (e.g., a minimum of

10,000) should be analyzed for each sample to ensure robust results.[13]

Data Acquisition: The instrument automatically scans the sample, collecting BSE and EDS

data for each measurement point. The system's software then compares the acquired EDS

spectra to a mineral database (Species Identification Protocol or SIP) to identify the mineral

at each point.[4]

The raw data collected by the instrument is processed using specialized software (e.g.,

iDiscover, MLA Dataview) to extract quantitative mineralogical information.[4][13]

Data Processing Steps:

Mineral Identification Validation: Review the mineral classifications made by the software and

refine them if necessary.

Data Reporting: Generate reports and data tables for:
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Modal Mineralogy: Presented as weight percent (wt%) of each mineral.

Liberation Analysis: Quantifies the proportion of a mineral that is exposed on the surface

of a particle. This is often reported in liberation classes (e.g., 0-10% liberated, 10-20%, ...,

90-100%). A common metric is the percentage of chromite grains that are more than 80%

liberated.[1][9]

Grain Size Distribution: Reports the size distribution of chromite grains.

Mineral Association: Details the percentage of chromite grain boundaries in contact with

other minerals (e.g., chromite-pyroxene, chromite-feldspar).

Data Presentation
Quantitative data from MLA studies are best presented in structured tables for clear

comparison and interpretation.

Table 1: Example of Bulk Chemical Composition of a Chromite Ore (XRF Data)[9][10]

Oxide Concentration (wt%)

Cr₂O₃ 40.5

FeO 26.0

Al₂O₃ 13.2

MgO 12.1

| SiO₂ | 7.5 |

Table 2: Example of Modal Mineralogy (QEMSCAN/MLA Data)[1][8]
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Mineral Abundance (mass %)

Chromite 35.3

Pyroxene 40.5

Feldspar 18.7

Chlorite <1.0

Quartz <1.0

Talc <1.0

| Mica | <1.0 |

Table 3: Example of Chromite Liberation by Size Fraction[2]

Particle Size Fraction (µm) Chromite Liberation (>80% Liberated)

-425 + 300 78%

| -300 + 212 | 95% |

Table 4: Example of Mineral Association Data for Chromite[9]

Associated Mineral Association (%)

Enstatite High

Plagioclase Moderate

Diopside Low

| Phlogopite | Low |

Visualized Workflows and Relationships
Diagrams created using Graphviz help to visualize the experimental workflows and logical

relationships in the analysis of chromite-bearing rocks.
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Caption: General workflow for Mineral Liberation Analysis (MLA) of chromite-bearing rocks.

Caption: Application of MLA in a chromite beneficiation process workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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